![molecular formula C13H18N2O2 B2518967 Tert-butyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate CAS No. 2248418-58-6](/img/structure/B2518967.png)
Tert-butyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate, also known as AM251, is a synthetic cannabinoid receptor antagonist. It is a potent and selective inverse agonist of the CB1 receptor, which is responsible for the psychoactive effects of marijuana. AM251 has been widely used in scientific research to study the endocannabinoid system and its role in various physiological processes.
Mechanism of Action
Tert-butyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate acts as an inverse agonist of the CB1 receptor, which is responsible for the psychoactive effects of marijuana. It binds to the receptor and blocks the activity of endocannabinoids, which are naturally occurring compounds in the body that activate the receptor. By blocking the receptor, this compound can prevent the psychoactive effects of marijuana and other cannabinoids.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of pain, inflammation, and addiction. It has also been shown to affect appetite and metabolism, as well as the regulation of mood and emotions.
Advantages and Limitations for Lab Experiments
One of the advantages of using Tert-butyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate in lab experiments is its potency and selectivity as a CB1 receptor antagonist. This allows researchers to study the effects of cannabinoids on specific physiological processes without the confounding effects of psychoactive compounds. However, one limitation of using this compound is its potential for off-target effects, as it may bind to other receptors in addition to the CB1 receptor.
Future Directions
There are several future directions for research involving Tert-butyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate, including the investigation of its potential therapeutic uses in various diseases, such as pain, inflammation, and addiction. Additionally, further studies are needed to better understand the endocannabinoid system and its role in various physiological processes, as well as the potential of cannabinoids as therapeutic agents.
Synthesis Methods
The synthesis of Tert-butyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate involves several steps, including the reaction of 6-amino-2-methylpyridine-3-carboxylic acid with tert-butyl acrylate to form this compound. The compound is then subjected to a series of reactions to produce the final product, this compound.
Scientific Research Applications
Tert-butyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate has been used in a variety of scientific research applications, including the study of the endocannabinoid system and its role in pain, inflammation, and addiction. It has also been used to investigate the effects of cannabinoids on the central nervous system, as well as their potential therapeutic uses in various diseases.
properties
IUPAC Name |
tert-butyl (E)-3-(6-amino-2-methylpyridin-3-yl)prop-2-enoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c1-9-10(5-7-11(14)15-9)6-8-12(16)17-13(2,3)4/h5-8H,1-4H3,(H2,14,15)/b8-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUMFVOVTYZSOIO-SOFGYWHQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)N)C=CC(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CC(=N1)N)/C=C/C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.